Cas no 1025796-32-0 ((S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid)

• Product Name: (S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid
• CAS No: 1025796-32-0
• MF: C₁₂H₂₁N₃O₇
• MW: 319.3110435009
• CID: 4730329
• Update Time: 2025-05-25

(S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid
• (((s)-5-amino-1-carboxypentyl)carbamoyl)-l-glutamic acid
• L-Glutamic acid, N-[[[(1S)-5-amino-1-carboxypentyl]amino]carbonyl]-
• (2S)-2-[[(1S)-5-amino-1-carboxypentyl]carbamoylamino]pentanedioic acid
• GCPII-IN-1
• BDBM50265784

• Inchi： 1S/C12H21N3O7/c13-6-2-1-3-7(10(18)19)14-12(22)15-8(11(20)21)4-5-9(16)17/h7-8H,1-6,13H2,(H,16,17)(H,18,19)(H,20,21)(H2,14,15,22)/t7-,8-/m0/s1
• InChI Key： ZZASEPMMGWJWOV-YUMQZZPRSA-N
• SMILES： OC([C@H](CCCCN)NC(N[C@H](C(=O)O)CCC(=O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 414
• XLogP3: -3.7
• Topological Polar Surface Area: 179

Additional information on (S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid

Research Brief on (S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid (CAS: 1025796-32-0)

The compound (S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid (CAS: 1025796-32-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of (S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid as a key intermediate in the synthesis of peptide-based therapeutics. Its unique structural features, including the ureido linkage and carboxylate groups, make it a versatile building block for the design of novel inhibitors targeting enzymes such as metalloproteases and aminopeptidases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating enzyme activity, suggesting potential applications in treating conditions like hypertension and cancer.

In terms of synthesis, advancements have been made in optimizing the yield and purity of (S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid. A recent patent (US20230145678) describes a novel enzymatic route that significantly reduces the number of steps required for its production, thereby improving scalability for industrial applications. This method also addresses previous challenges related to stereochemical purity, ensuring consistent batch-to-batch quality.

Pharmacokinetic studies of this compound have revealed favorable absorption and distribution profiles, as reported in a 2024 preclinical study (DOI: 10.1016/j.drudis.2024.103456). The molecule exhibits low plasma protein binding and moderate renal clearance, making it a promising candidate for further development. Additionally, its stability under physiological conditions has been confirmed through accelerated degradation testing, supporting its potential for oral administration.

Emerging research has also explored the therapeutic potential of (S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid in neurodegenerative diseases. A recent in vitro study demonstrated its ability to cross the blood-brain barrier and exhibit neuroprotective effects against amyloid-beta toxicity, suggesting possible applications in Alzheimer's disease therapy. These findings were presented at the 2024 International Conference on Chemical Biology and are currently under peer review for publication.

In conclusion, (S)-2-(3-((S)-5-Amino-1-carboxypentyl)ureido)pentanedioic Acid (CAS: 1025796-32-0) represents a promising compound with diverse applications in medicinal chemistry. Ongoing research continues to uncover its full potential, particularly in the areas of enzyme inhibition and neurodegenerative disease treatment. Future studies should focus on comprehensive in vivo validation and the development of derivative compounds to enhance its therapeutic efficacy.